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Compound of Interest

Compound Name:
Potassium tetrachloroaurate(III)

hydrate

Cat. No.: B1434551 Get Quote

An In-depth Technical Guide to 2-(2-Aminoethoxy)ethanol

It is important to note that the CAS number 27988-75-6 provided in the topic corresponds to

Potassium tetrachloroaurate(III) hydrate. This guide focuses on the specified chemical

name, 2-(2-aminoethoxy)ethanol, for which the correct CAS number is 929-06-6.

This technical guide provides a comprehensive overview of the properties, synthesis, analysis,

and applications of 2-(2-aminoethoxy)ethanol, also known as Diglycolamine (DGA), with a

focus on its relevance to researchers, scientists, and drug development professionals.

Chemical and Physical Properties
2-(2-Aminoethoxy)ethanol is a bifunctional organic compound containing both a primary amine

and a primary alcohol functional group. This structure allows it to participate in a wide range of

chemical reactions. It is a colorless to light yellow, slightly viscous liquid with a mild amine-like

odor.[1][2] It is miscible with water, alcohols, and aromatic hydrocarbons.[3]

Table 1: Physical and Chemical Properties of 2-(2-Aminoethoxy)ethanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1434551?utm_src=pdf-interest
https://www.benchchem.com/product/b1434551?utm_src=pdf-body
https://download.basf.com/p1/000000000030636546_SDS_CPA_CA/en_CA/Atectra_BV_30636546_SDS_CPA_CA_en_10-0.pdf
https://applications.emro.who.int/imemrf/Baqai_J_Health_Sci/Baqai_J_Health_Sci_2016_19_1_51_57.pdf
https://akjournals.com/downloadpdf/journals/1326/26/3/article-p413.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 929-06-6 [4]

Molecular Formula C4H11NO2 [4]

Molecular Weight 105.14 g/mol [4]

Appearance Colorless to yellowish liquid [1][2]

Odor Mild amine-like [2]

Melting Point -12.5 °C [5]

Boiling Point 218-224 °C [5]

Density 1.048 g/mL at 25 °C [6]

Flash Point 127 °C (261 °F) [7]

Vapor Pressure <0.1 hPa at 20 °C [5]

Water Solubility Miscible [3]

logP -1.298 (estimated) [8]

pKa 14.37 ± 0.10 (Predicted)

Synthesis
Several methods for the synthesis of 2-(2-aminoethoxy)ethanol have been reported, primarily

involving the amination of diethylene glycol or the reaction of ammonia with epichlorohydrin.

Synthesis via Amination of Diethylene Glycol
A common industrial method involves the reaction of diethylene glycol (DEG) with ammonia in

the presence of a catalyst. The reaction conditions, including temperature, pressure, and the

choice of catalyst, can be varied to optimize the yield of 2-(2-aminoethoxy)ethanol over the co-

product, morpholine.[9]

Experimental Protocol: Catalytic Amination of Diethylene Glycol[9]
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Catalyst Preparation: A catalyst, such as cobalt oxide on a support like kieselguhr, is charged

into a tubular reactor.

Reduction: The catalyst is reduced under a flow of hydrogen gas at an elevated temperature

(e.g., 200 °C).

Reaction: Diethylene glycol (DEG), ammonia, and hydrogen gas are fed into the reactor in a

downflow mode at a controlled temperature (e.g., 210 °C) and pressure (e.g., 14 Bar).

Product Collection: The reaction mixture is collected over several hours.

Purification: The products, 2-(2-aminoethoxy)ethanol and morpholine, are separated by

distillation.

Synthesis of 2-(2-Aminoethoxy)ethanol via Amination of Diethylene Glycol

Diethylene Glycol (DEG)

Tubular Reactor
(210 °C, 14 Bar)

Ammonia (NH3) Hydrogen (H2) Cobalt Oxide Catalyst

Distillation Column

2-(2-Aminoethoxy)ethanol (Product) Morpholine (Byproduct)
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Caption: Workflow for the synthesis of 2-(2-aminoethoxy)ethanol.

Synthesis from Ammonia and Epichlorohydrin
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2-(2-Aminoethoxy)ethanol can also be synthesized by the reaction of an ammonia solution with

epichlorohydrin. This reaction can be carried out under atmospheric or high-pressure

conditions.[10]

Experimental Protocol: Reaction of Ammonia and Epichlorohydrin[10]

Reaction Setup: A solution of ammonia is added to a three-neck flask (for atmospheric

reaction) or a high-pressure reactor.

Addition of Epichlorohydrin: Epichlorohydrin is slowly added to the ammonia solution with

stirring.

Reaction Conditions: The reaction is maintained at a constant temperature (e.g., 80 °C) and

pressure (for high-pressure reaction, e.g., 1.2 MPa with nitrogen) for approximately 5 hours.

Work-up: The reaction mixture is cooled.

Purification: The product is purified by distillation under reduced pressure.

Analytical Methods
A variety of analytical techniques are employed for the characterization and quantification of 2-

(2-aminoethoxy)ethanol.

Table 2: Analytical Techniques for 2-(2-Aminoethoxy)ethanol
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Technique Description Reference(s)

Gas Chromatography (GC)

GC is used for the separation

and quantification of 2-(2-

aminoethoxy)ethanol, often

with a Flame Ionization

Detector (FID). A suitable

column is a DB-624.

[11]

Gas Chromatography-Mass

Spectrometry (GC-MS)

GC-MS provides identification

of the compound based on its

mass spectrum and retention

time.

[5]

High-Performance Liquid

Chromatography (HPLC)

Reversed-phase HPLC with a

C18 column can be used for

the analysis of 2-(2-

aminoethoxy)ethanol and its

derivatives. Derivatization with

reagents like o-phthalaldehyde

is often required for UV

detection.

[3][12]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

1H NMR and 13C NMR are

used for structural elucidation.

The 1H NMR spectrum in

CDCl3 shows characteristic

peaks for the different proton

environments.

[13]

1H NMR Spectral Data (in CDCl3)[13]

~3.70 ppm: Triplet, corresponding to the protons on the carbon adjacent to the hydroxyl

group (-CH2OH).

~3.56 ppm: Triplet, corresponding to the protons on the carbon adjacent to the ether oxygen

(-OCH2CH2OH).
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~3.52 ppm: Triplet, corresponding to the protons on the carbon adjacent to the ether oxygen

and the amino group (-OCH2CH2NH2).

~2.87 ppm: Triplet, corresponding to the protons on the carbon adjacent to the amino group

(-CH2NH2).

~2.8 ppm: Broad singlet, corresponding to the protons of the amino and hydroxyl groups (-

NH2, -OH).

Applications in Research and Drug Development
While 2-(2-aminoethoxy)ethanol has broad industrial applications, its bifunctional nature makes

it a valuable building block in pharmaceutical and life sciences research.

Bioconjugation and Linker Chemistry
The primary amine and hydroxyl groups of 2-(2-aminoethoxy)ethanol allow for its use as a

flexible linker in bioconjugation. It can be used to connect biomolecules, such as peptides,

oligonucleotides, and antibodies, to other molecules like drugs or fluorescent probes.[10][14] Its

derivatives are employed in the synthesis of more complex linkers for antibody-drug conjugates

(ADCs).[15]
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Role of 2-(2-Aminoethoxy)ethanol as a Linker

Biomolecule

Linker

Payload

Antibody, Peptide, or
Oligonucleotide

2-(2-Aminoethoxy)ethanol
Derivative

Conjugation via
-COOH or other
reactive group

Drug Molecule or
Reporter Tag

Conjugation via
-OH or -NH2

Click to download full resolution via product page

Caption: Use of 2-(2-aminoethoxy)ethanol as a bifunctional linker.

Pharmaceutical Intermediate
2-(2-Aminoethoxy)ethanol serves as a starting material or intermediate in the synthesis of

various pharmaceutically active compounds. For instance, it has been used in the preparation

of TD-4306, a long-acting β2 agonist for the treatment of asthma and chronic obstructive

pulmonary disease.[10] Its derivatives are also used in the synthesis of enzyme inhibitors.

Enzyme Inhibition Studies
Derivatives of 2-(2-aminoethoxy)ethanol have been synthesized and evaluated as inhibitors of

enzymes such as N-acetyl-β-D-hexosaminidase. This suggests its potential as a scaffold for
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the development of novel enzyme inhibitors.

Safety and Toxicology
2-(2-Aminoethoxy)ethanol is corrosive and can cause severe skin burns and eye damage.[16]

Inhalation can irritate the respiratory tract.[17] It is important to handle this chemical with

appropriate personal protective equipment in a well-ventilated area.

Table 3: Acute Toxicity Data for 2-(2-Aminoethoxy)ethanol

Route Species Value Reference(s)

Oral LD50 Rat 3000 mg/kg [18]

Oral LD50 Mouse 2825 mg/kg [8]

Dermal LD50 Rabbit 1260 mg/kg [18]

Inhalation LC50 Rat > 8.7 mg/m³ (8 h) [18]

Aquatic Toxicity

(Daphnia magna)
EC50 (48h) 190 mg/L [16]

Aquatic Toxicity

(Green algae)
IC50 (72h) 162 mg/L [16]

Studies have shown that 2-(2-aminoethoxy)ethanol is not likely to be a skin sensitizer and has

not shown genotoxic or carcinogenic potential in various studies.[1][19]

Other Industrial Applications
Beyond its use in research, 2-(2-aminoethoxy)ethanol has a wide range of industrial

applications, including:

Gas Treating: It is used as a solvent to remove acidic gases like hydrogen sulfide and carbon

dioxide from natural gas and refinery streams.[11][20]

Surfactants and Detergents: It serves as a precursor in the production of surfactants and

foam stabilizers.[3]
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Metalworking Fluids: It is used as a corrosion inhibitor and pH buffer in metalworking fluids.

[3]

Coatings and Adhesives: It is a component in the formulation of coatings and adhesives.[3]

Conclusion
2-(2-Aminoethoxy)ethanol is a versatile bifunctional molecule with a broad spectrum of

applications. For researchers and drug development professionals, its utility as a flexible linker

in bioconjugation and as a precursor for the synthesis of biologically active molecules is of

particular interest. A thorough understanding of its chemical properties, synthesis, and handling

requirements is essential for its effective and safe use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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